Cas no 1805160-89-7 (6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1805160-89-7
• MF: C₉H₈F₆N₂O₂
• MW: 290.162443161011
• CID: 4842863
• Update Time: 2025-11-06

6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H8F6N2O2/c10-8(11,12)7-5(3-18)17-4(2-16)1-6(7)19-9(13,14)15/h1,18H,2-3,16H2
• InChI Key： ZXUWKBRRDTZCIW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CN)N=C1CO)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805160-89-7)

The compound 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805160-89-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the aminomethyl and methanol functional groups in this compound further expands its utility in medicinal chemistry, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with the growing trend of precision medicine and targeted therapy, where researchers seek compounds with tailored properties to address unmet medical needs.

From a synthetic chemistry perspective, 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol exemplifies the innovative use of fluorine chemistry in modern organic synthesis. Fluorine incorporation is a hot topic in the scientific community, as it often enhances the physicochemical properties of molecules, such as their binding affinity and resistance to enzymatic degradation. This compound’s CAS No. 1805160-89-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research.

The agrochemical industry also benefits from derivatives of this compound, particularly in the development of next-generation pesticides with improved environmental profiles. The trifluoromethoxy moiety, in particular, is known to confer insecticidal and herbicidal activity, making it a key focus for sustainable crop protection solutions. As global agriculture faces challenges like pesticide resistance and regulatory pressures, compounds like this offer promising avenues for innovation.

Another area of interest is the compound’s potential role in material science. Fluorinated pyridines are increasingly explored for their applications in organic electronics, such as OLEDs and photovoltaic devices, due to their electron-withdrawing properties and thermal stability. The 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol scaffold could serve as a building block for advanced materials with tailored optoelectronic characteristics.

In conclusion, 6-(Aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805160-89-7) represents a versatile and high-value chemical entity with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and alignment with contemporary research trends underscore its importance in scientific and industrial communities. As the demand for fluorinated compounds and specialty intermediates continues to rise, this compound is poised to play a pivotal role in future innovations.